Cas no 22445-42-7 (3,5-Dimethylbenzonitrile)
3,5-Dimethylbenzonitrile structure
Product Name:3,5-Dimethylbenzonitrile
CAS No:22445-42-7
MF:C9H9N
MW:131.174462080002
MDL:MFCD00060670
CID:52074
PubChem ID:89718
Update Time:2025-04-18
3,5-Dimethylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethylbenzonitrile
- Benzonitrile, 3,5-dimethyl-
- 3,3-dimethylbenzonitrile
- 3,5-Dimethyl-benzonitril
- 3,5-dimethyl-benzonitrile
- Benzonitrile,3,5-dimethyl
- 1,3-Dimethyl-5-cyanobenzene
- 3,5-Dimethyl benzonitrile
- YFKRLZLGVDDKAL-UHFFFAOYSA-N
- PubChem12528
- 3.5-Dimethylbenzonitrile
- 2-Amino-methyl-priperidine
- 3.5-Dimethyl-benzonitrile
- 3,5-Dimethylbenzonitrile #
- KSC493K5T
- 3,5-Dimethylbenzonitrilradikalkation
- DS-1086
- CS-Z0030
- A4816
- EINECS 245-001-9
- SY016824
- EN300-72707
- 22445-42-7
- FT-0638234
- AC-26718
- SCHEMBL501406
- AKOS005145654
- AM20060238
- DTXSID50176986
- Z838974050
- MFCD00060670
- NS00027187
- 1,3-Dimethyl-5-cyanobenzene;3,5-Dimethylbenzonitrile
- DB-014226
-
- MDL： MFCD00060670
- Inchi： 1S/C9H9N/c1-7-3-8(2)5-9(4-7)6-10/h3-5H,1-2H3
- InChI Key： YFKRLZLGVDDKAL-UHFFFAOYSA-N
- SMILES： N#CC1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 131.07300
- Monoisotopic Mass: 131.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 23.8
Experimental Properties
- Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
- Density: 1.0±0.1 g/cm3
- Melting Point: 42-43°C
- Boiling Point: 243.1℃ at 760 mmHg
- Flash Point: 100.8±11.2 °C
- Refractive Index: 1.525
- PSA: 23.79000
- LogP: 2.17508
- Vapor Pressure: No data available
3,5-Dimethylbenzonitrile Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：3276
- Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT-HARMFUL
- Storage Condition：Store at room temperature
- Risk Phrases：R20/21/22
3,5-Dimethylbenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3,5-Dimethylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM156988-100g |
3,5-Dimethylbenzonitrile |
22445-42-7 | 95+% | 100g |
$208 | 2021-06-17 | |
| Fluorochem | 133901-1g |
3,5-Dimethylbenzonitrile |
22445-42-7 | 98% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 133901-5g |
3,5-Dimethylbenzonitrile |
22445-42-7 | 98% | 5g |
￡19.00 | 2022-02-28 | |
| Fluorochem | 133901-10g |
3,5-Dimethylbenzonitrile |
22445-42-7 | 98% | 10g |
￡36.00 | 2022-02-28 | |
| Fluorochem | 133901-25g |
3,5-Dimethylbenzonitrile |
22445-42-7 | 98% | 25g |
￡54.00 | 2022-02-28 | |
| Alichem | A010003519-250mg |
3,5-Dimethylbenzonitrile |
22445-42-7 | 97% | 250mg |
$489.60 | 2023-09-02 | |
| Alichem | A010003519-500mg |
3,5-Dimethylbenzonitrile |
22445-42-7 | 97% | 500mg |
$831.30 | 2023-09-02 | |
| Alichem | A010003519-1g |
3,5-Dimethylbenzonitrile |
22445-42-7 | 97% | 1g |
$1490.00 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004065-25g |
3,5-Dimethylbenzonitrile |
22445-42-7 | 98% | 25g |
1023.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004065-5g |
3,5-Dimethylbenzonitrile |
22445-42-7 | 98% | 5g |
306.0CNY | 2021-07-12 |
3,5-Dimethylbenzonitrile Related Literature
-
Jen-Chun Hsueh,Fu-En Szu,Yin-Yin Yu,Man-kit Leung Org. Biomol. Chem. 2023 21 5297
-
W. M. Kwok,C. Ma,M. W. George,D. C. Grills,P. Matousek,A. W. Parker,D. Phillips,W. T. Toner,M. Towrie Phys. Chem. Chem. Phys. 2003 5 1043
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Jing-Bo Wang,Jian-Yi Ma,Xiang-Yuan Li Phys. Chem. Chem. Phys. 2010 12 207
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Pintu Maity,Debasish Kundu,Tubai Ghosh,Brindaban C. Ranu Org. Chem. Front. 2018 5 1586
-
W. M. Kwok,C. Ma,M. W. George,D. C. Grills,P. Matousek,A. W. Parker,D. Phillips,W. T. Toner,M. Towrie Photochem. Photobiol. Sci. 2007 6 987
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